Cas no 2227838-56-2 ((1R)-1-(1H-imidazol-2-yl)ethan-1-ol)

• Product Name: (1R)-1-(1H-imidazol-2-yl)ethan-1-ol
• CAS No: 2227838-56-2
• MF: C₅H₈N₂O
• MW: 112.129820823669
• CID: 6508510
• PubChem ID: 86313281
• Update Time: 2025-08-04

(1R)-1-(1H-imidazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(1H-imidazol-2-yl)ethan-1-ol
• 1H-Imidazole-2-methanol, α-methyl-, (αR)-

• Inchi： 1S/C5H8N2O/c1-4(8)5-6-2-3-7-5/h2-4,8H,1H3,(H,6,7)/t4-/m1/s1
• InChI Key： SQFWQHCKCDSOJK-SCSAIBSYSA-N
• SMILES： C1([C@@H](C)O)NC=CN=1

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 330.0±25.0 °C(Predicted)
• pka: 13.41±0.20(Predicted)

Additional information on (1R)-1-(1H-imidazol-2-yl)ethan-1-ol

Recent Advances in the Study of (1R)-1-(1H-imidazol-2-yl)ethan-1-ol (CAS: 2227838-56-2)

In recent years, the compound (1R)-1-(1H-imidazol-2-yl)ethan-1-ol (CAS: 2227838-56-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral imidazole derivative has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and small-molecule modulators. The unique structural features of this compound, including its stereochemistry and functional groups, make it a valuable scaffold for drug discovery and medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of (1R)-1-(1H-imidazol-2-yl)ethan-1-ol as a potential inhibitor of cytochrome P450 enzymes. The researchers employed a combination of computational modeling and in vitro assays to demonstrate the compound's selective binding affinity and inhibitory activity against specific CYP isoforms. These findings suggest its potential utility in drug-drug interaction studies and personalized medicine approaches.

Another significant development comes from a 2023 Nature Communications paper that investigated the use of (1R)-1-(1H-imidazol-2-yl)ethan-1-ol as a building block for novel antimicrobial agents. The study reported that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, with minimal cytotoxicity to human cells. The mechanism of action appears to involve disruption of bacterial cell wall biosynthesis, making it a promising candidate for addressing the growing challenge of antimicrobial resistance.

In the area of neurological disorders, researchers have recently explored the neuroprotective properties of (1R)-1-(1H-imidazol-2-yl)ethan-1-ol derivatives. A preclinical study demonstrated that certain analogs could effectively cross the blood-brain barrier and modulate glutamate receptor activity, suggesting potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthetic accessibility of (1R)-1-(1H-imidazol-2-yl)ethan-1-ol has also been improved through recent methodological advances. A 2023 Organic Letters publication described an asymmetric catalytic route to this compound with excellent enantioselectivity (ee >99%) and high yield, addressing previous challenges in its large-scale production. This development is particularly important for facilitating further pharmacological studies and potential clinical translation.

Looking forward, the versatility of (1R)-1-(1H-imidazol-2-yl)ethan-1-ol as a pharmacophore continues to inspire new research directions. Current investigations are exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms, as well as its potential in radiopharmaceutical applications. The compound's unique combination of chemical properties and biological activities positions it as a valuable tool for advancing multiple areas of pharmaceutical science.